Cas no 676325-36-3 (5-azaspiro2.4heptan-7-one)

• Product Name: 5-azaspiro2.4heptan-7-one
• CAS No: 676325-36-3
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 3320689
• PubChem ID: 21953002
• Update Time: 2025-08-05

5-azaspiro2.4heptan-7-one Chemical and Physical Properties

Names and Identifiers

• 5-AZASPIRO[2.4]HEPTAN-7-ONE
• 5-azaspiro2.4heptan-7-one
• SCHEMBL5858590
• 676325-36-3
• EN300-28270377

• Inchi： 1S/C6H9NO/c8-5-3-7-4-6(5)1-2-6/h7H,1-4H2
• InChI Key： YFFKELDLTOUTCM-UHFFFAOYSA-N
• SMILES： C1C2(C(=O)CNC2)C1

Computed Properties

• Exact Mass: 111.068413911Da
• Monoisotopic Mass: 111.068413911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 29.1Ų

Additional information on 5-azaspiro2.4heptan-7-one

Comprehensive Overview of 5-Azaspiro[2.4]heptan-7-one (CAS No. 676325-36-3): Properties, Applications, and Research Insights

The compound 5-Azaspiro[2.4]heptan-7-one (CAS No. 676325-36-3) is a specialized heterocyclic organic molecule featuring a unique spirocyclic structure. Its molecular framework combines a five-membered azetidine ring and a seven-membered lactam, making it a valuable scaffold in modern medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential due to its structural rigidity and ability to modulate bioactive properties.

In recent years, the demand for spirocyclic compounds like 5-Azaspiro[2.4]heptan-7-one has surged, driven by their applications in central nervous system (CNS) therapeutics and enzyme inhibition. A 2023 study highlighted its role as a precursor for neuroprotective agents, aligning with the growing focus on neurodegenerative disease research. This aligns with trending searches such as "spirocyclic lactams in drug design" and "CAS 676325-36-3 applications".

The synthetic routes for 5-Azaspiro[2.4]heptan-7-one often involve intramolecular cyclization or ring-expansion strategies, topics frequently queried in organic chemistry forums. Its stereochemical complexity also makes it a subject of interest for asymmetric synthesis studies. Notably, its low molecular weight (153.18 g/mol) and hydrogen-bond acceptor/donor profile comply with Lipinski's Rule of Five, a key consideration in pharmaceutical development.

From an industrial perspective, 676325-36-3 is gaining traction in high-throughput screening libraries. Its patent landscape reveals applications in kinase inhibitor formulations, addressing popular search terms like "small molecule kinase modulators". The compound’s cLogP (~0.5) suggests favorable solubility, a critical factor for bioavailability optimization—a hot topic in AI-driven drug discovery platforms.

Environmental and green chemistry considerations are also relevant. Recent publications discuss catalytic methods to synthesize 5-Azaspiro[2.4]heptan-7-one with reduced solvent waste, resonating with queries like "sustainable spirocycle synthesis". Analytical techniques such as HPLC-MS and NMR are typically employed for purity verification, as noted in quality control protocols.

In summary, 5-Azaspiro[2.4]heptan-7-one represents a versatile pharmacophore with expanding relevance in precision medicine and material science. Its CAS No. 676325-36-3 serves as a pivotal identifier for researchers investigating next-generation heterocycles or structure-activity relationships (SAR)—topics dominating academic and industrial discourse in 2024.